Cas no 2228164-69-8 (2-(4-bromofuran-2-yl)prop-2-enoic acid)

• Product Name: 2-(4-bromofuran-2-yl)prop-2-enoic acid
• CAS No: 2228164-69-8
• MF: C₇H₅BrO₃
• MW: 217.016801595688
• CID: 6511318
• PubChem ID: 165826595
• Update Time: 2025-07-02

2-(4-bromofuran-2-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromofuran-2-yl)prop-2-enoic acid
• 2228164-69-8
• EN300-1917467

• Inchi： 1S/C7H5BrO3/c1-4(7(9)10)6-2-5(8)3-11-6/h2-3H,1H2,(H,9,10)
• InChI Key： NRBHQAANVBWKSY-UHFFFAOYSA-N
• SMILES： BrC1=COC(C(=C)C(=O)O)=C1

Computed Properties

• Exact Mass: 215.94221g/mol
• Monoisotopic Mass: 215.94221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.4Ų

Additional information on 2-(4-bromofuran-2-yl)prop-2-enoic acid

Comprehensive Overview of 2-(4-bromofuran-2-yl)prop-2-enoic acid (CAS No. 2228164-69-8): Properties, Applications, and Research Insights

2-(4-bromofuran-2-yl)prop-2-enoic acid (CAS No. 2228164-69-8) is a specialized organic compound gaining traction in pharmaceutical and material science research. This brominated furan derivative features a unique molecular structure combining a furan ring with a propenoic acid moiety, making it valuable for heterocyclic synthesis and drug intermediate applications. Researchers are increasingly exploring its potential in small-molecule drug discovery due to its ability to serve as a versatile building block for bioactive compounds.

The compound's 4-bromofuran component contributes to its reactivity in cross-coupling reactions, a hot topic in green chemistry and catalysis research. Recent publications highlight its utility in Suzuki-Miyaura couplings, addressing the growing demand for sustainable synthetic methods. As the pharmaceutical industry shifts toward fragment-based drug design, 2-(4-bromofuran-2-yl)prop-2-enoic acid offers strategic advantages for creating molecular diversity in compound libraries.

From a material science perspective, this compound shows promise in developing organic electronic materials, particularly for OLED precursors and conductive polymers. Its conjugated system and bromine substituent enable precise modifications for tuning electroluminescent properties—a key focus area in next-gen display technology. Laboratories working on bio-based materials are investigating its potential as a renewable feedstock derivative.

Analytical characterization of CAS 2228164-69-8 typically involves HPLC purity analysis, NMR spectroscopy, and mass spectrometry—techniques frequently searched by quality control professionals. The compound's structure-activity relationship (SAR) studies have become particularly relevant for researchers investigating metabolite identification and prodrug development, two trending topics in medicinal chemistry forums.

In bioconjugation chemistry, the acrylic acid functionality of this compound enables Michael addition reactions with biological nucleophiles. This property aligns with current interests in targeted drug delivery systems and antibody-drug conjugates (ADCs). Several patent applications have emerged featuring 4-bromofuran derivatives as key components in therapeutic agent formulations, reflecting the commercial potential of this chemical space.

Environmental considerations of 2-(4-bromofuran-2-yl)prop-2-enoic acid synthesis have prompted investigations into atom-economical routes and catalytic bromination methods. These approaches respond to the pharmaceutical industry's push for greener processes—a subject generating substantial search traffic among process chemists. The compound's degradation pathways are also being studied in context of persistent organic pollutant (POP) regulations.

From a commercial standpoint, suppliers of CAS 2228164-69-8 are addressing frequent customer queries about custom synthesis options, scale-up capabilities, and regulatory documentation. The compound's growing importance is evidenced by its inclusion in several high-throughput screening libraries and fragment-based discovery platforms. Analytical method development for this material remains an active area, particularly for chiral separation techniques when working with enantiomerically pure forms.

Emerging research directions for 2-(4-bromofuran-2-yl)prop-2-enoic acid include its potential in metal-organic frameworks (MOFs) and as a ligand for transition metal catalysts. These applications capitalize on the compound's chelating properties and structural rigidity. Computational chemists are increasingly modeling its electronic properties to predict reactivity in multi-component reactions—a technique gaining popularity in in silico drug design workflows.

Stability studies indicate that proper storage of CAS 2228164-69-8 requires protection from light sensitivity and moisture control—common concerns reflected in material safety data sheet searches. The compound's thermal behavior has been characterized using differential scanning calorimetry (DSC), important information for researchers developing continuous flow chemistry processes.

The intellectual property landscape surrounding bromofuran derivatives shows increasing activity, with particular emphasis on their use in kinase inhibitor development and anti-inflammatory agents. This aligns with current therapeutic area trends in personalized medicine and orphan drug development. Patent analysis reveals growing interest in crystalline forms of related compounds, suggesting potential for polymorph screening studies with this material.